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Preliminary Insights and Research Gaps

The tripeptide Alanine-Lysine-Alanine (Ala-Lys-Ala) remains a molecule of considerable

obscurity within the vast landscape of cellular biochemistry. While the constituent amino acids

—Alanine and Lysine—are fundamental building blocks of proteins and possess well-

characterized physicochemical properties, the specific biological role of this tripeptide

sequence is not well-documented in publicly available scientific literature. Current research

provides fragmented insights into related peptides and larger protein motifs, but a

comprehensive understanding of Ala-Lys-Ala's direct involvement in cellular signaling,

metabolic pathways, or other physiological processes is notably absent.

This technical guide aims to synthesize the limited available information pertinent to Ala-Lys-

Ala and related structures, highlight significant research gaps, and propose future directions for

investigation. The content is intended for researchers, scientists, and drug development

professionals who may encounter this or similar short peptide sequences in their work.

Physicochemical Properties
To understand the potential functions of Ala-Lys-Ala, it is essential to consider the properties of

its constituent amino acids. Alanine is a small, nonpolar amino acid, contributing to the
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hydrophobic character of a peptide chain. In contrast, Lysine is a positively charged (basic)

amino acid at physiological pH, owing to its side chain amino group. This combination of a

central basic residue flanked by two small, nonpolar residues imparts an amphipathic character

to the Ala-Lys-Ala tripeptide. This structural feature could theoretically facilitate interactions with

both lipidic environments, such as cell membranes, and aqueous environments within the

cytoplasm or extracellular space.

Table 1: Physicochemical Properties of Ala-Lys-Ala Constituent Amino Acids

Amino Acid
One-Letter
Code

Three-Letter
Code

Side Chain
Polarity

Side Chain
Charge (pH
7.4)

Alanine A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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